Cas no 517-44-2 (Sennidin B)

• Product Name: Sennidin B
• CAS No: 517-44-2
• MF: C₃₀H₁₈O₁₀
• MW: 538.457929134369
• MDL: MFCD00198029
• CID: 370313
• PubChem ID: 10459879
• Update Time: 2025-11-02

Sennidin B Chemical and Physical Properties

Names and Identifiers

• [9,9'-Bianthracene]-2,2'-dicarboxylicacid, 9,9',10,10'-tetrahydro-4,4',5,5'-tetrahydroxy-10,10'-dioxo-,(9R,9'S)-rel-
• [9,9'-Bianthracene]-2,2'-dicarboxylicacid, 9,9',10,10'-tetrahydro-4,4',5,5'-tetrahydroxy-10,10...
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• SENNIDINE B
• Sennidin B
• 1,4-Dichlorobutane-2,3-acetonide
• meso-4,5-Bis-chlormethyl-2,2-dimethyl-dioxolan
• VI631S52AW
• 8258AH
• NSC-658576
• (9R,9'S)-4,4',5,5'-tetrahydroxy-10,10'-dioxo-9,9',10,10'-tetrahydro-9,9'-bianthracene-2,2'-dicarboxylic acid
• EINECS 208-239-4
• NSC 658576
• AKOS037514839
• (9,9'-BIANTHRACENE)-2,2'-DICARBOXYLIC ACID, 9,9',10,10'-TETRAHYDRO-4,4',5,5'-TETRAHYDROXY-10,10'-DIOXO-, (9R,9'S)-REL-
• [9,9'-Bianthracene]-2,2'-dicarboxylic acid, 9,9',10,10'-tetrahydro-4,4',5,5'-tetrahydroxy-10,10'-dioxo-, (9R,9'S)-rel-
• AC-34225
• JPMRHWLJLNKRTJ-SZPZYZBQSA-N
• (9S)-9-[(9R)-2-carboxy-4,5-dihydroxy-10-oxo-9H-anthracen-9-yl]-4,5-dihydroxy-10-oxo-9H-anthracene-2-carboxylic acid
• Q27291841
• 517-44-2
• (9,9'-Bianthracene)-2,2'-dicarboxylic acid, 9,9',10,10'-tetrahydro-4,4',5,5'-tetrahydroxy-10,10'-dioxo-, (R*,S*)-
• DTXSID601318414
• HY-N6935
• MS-29930
• (R*,S*)-9,9',10,10'-Tetrahydro-4,4',5,5'-tetrahydroxy-10,10'-dioxo(9,9'-bianthracene)-2,2'-dicarboxylic acid
• (9S)-9-[(9R)-2-carboxy-4,5-dihydroxy-10-oxo-9,10-dihydroanthracen-9-yl]-4,5-dihydroxy-10-oxo-9,10-dihydroanthracene-2-carboxylic acid
• (9,9'-BIANTHRACENE)-2,2'-DICARBOXYLIC ACID, 9,9',10,10'-TETRAHYDRO-4,4',5,5'-TETRAHYDROXY-10,10'-DIOXO-, MESO-
• UNII-VI631S52AW
• MFCD00198029
• CS-0027782
• SCHEMBL17166295
• CHEBI:172735
• C22591
• (9S)-9-((9R)-2-carboxy-4,5-dihydroxy-10-oxo-9H-anthracen-9-yl)-4,5-dihydroxy-10-oxo-9H-anthracene-2-carboxylic acid
• DA-77799
• (9R,9's)-4,4',5,5'-Tetrahydroxy-10,10'-dioxo-9H,9'H,10H,10'H-(9,9'-bianthracene)-2,2'-dicarboxylate
• 4,4',5,5'-Tetrahydroxy-10,10'-dioxo-9H,9'H,10H,10'H-[9,9'-bianthracene]-2,2'-dicarboxylate
• 4,4',5,5'-TETRAHYDROXY-10,10'-DIOXO-9H,9'H-[9,9'-BIANTHRACENE]-2,2'-DICARBOXYLIC ACID
• 4,4',5,5'-tetrahydroxy-10,10'-dioxo-9h,9'h-(9,9'-bianthracene)-2,2'-dicarboxylic acid
• 4,4',5,5'-Tetrahydroxy-10,10'-dioxo-9H,9'H,10H,10'H-(9,9'-bianthracene)-2,2'-dicarboxylate
• (9R,9's)-4,4',5,5'-Tetrahydroxy-10,10'-dioxo-9H,9'H,10H,10'H-[9,9'-bianthracene]-2,2'-dicarboxylate
• (9S)-9-((9R)-2-carboxy-4,5-dihydroxy-10-oxo-9,10-dihydroanthracen-9-yl)-4,5-dihydroxy-10-oxo-9,10-dihydroanthracene-2-carboxylic acid
• Dihydroxydianthrone, (r*,s*)-isomer

• MDL： MFCD00198029
• Inchi： 1S/C30H18O10/c31-17-5-1-3-13-21(15-7-11(29(37)38)9-19(33)25(15)27(35)23(13)17)22-14-4-2-6-18(32)24(14)28(36)26-16(22)8-12(30(39)40)10-20(26)34/h1-10,21-22,31-34H,(H,37,38)(H,39,40)/t21-,22+
• InChI Key： JPMRHWLJLNKRTJ-SZPZYZBQSA-N
• SMILES： O=C1C2C(=CC=CC=2[C@@H](C2C=C(C(=O)O)C=C(C=21)O)[C@@H]1C2C=CC=C(C=2C(C2C(=CC(C(=O)O)=CC1=2)O)=O)O)O

Computed Properties

• Exact Mass: 538.09000
• Monoisotopic Mass: 538.08999677 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 3
• Complexity: 977
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 190
• Molecular Weight: 538.5

Experimental Properties

• Density: 1.695±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 801.80°C.@760.00mmHg(est)
• Solubility: Insuluble (9.2E-8 g/L) (25 ºC),
• PSA: 189.66000
• LogP: 3.95820

Sennidin B Security Information

• Hazard Category Code： 22
• Safety Instruction： S22; S45
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids
• Anthraquinones
• Naphthoquinones

Additional information on Sennidin B

Exploring Sennidin B (CAS No. 517-44-2): Properties, Applications, and Market Insights

Sennidin B (CAS No. 517-44-2) is a naturally occurring anthraquinone derivative primarily found in Senna plants, particularly Cassia angustifolia and Cassia senna. As one of the key bioactive compounds in traditional herbal laxatives, this sennoside aglycone has gained significant attention in pharmaceutical and nutraceutical research. The compound's unique chemical structure and pharmacological effects make it valuable for both therapeutic applications and scientific studies.

The molecular formula of Sennidin B is C₃₀H₂₈O₁₀, with a molecular weight of 548.54 g/mol. This dianthrone compound exists as a yellow to brown powder at room temperature and demonstrates moderate solubility in polar organic solvents. Researchers have identified Sennidin B as the active metabolite formed when sennosides undergo bacterial hydrolysis in the human colon, which explains its mechanism of action in promoting bowel movements.

In recent years, consumer interest in natural constipation remedies and plant-derived pharmaceuticals has surged, placing Sennidin B at the center of numerous health discussions. Many users search for "Sennidin B benefits," "Sennidin B vs synthetic laxatives," and "Sennidin B safety profile," reflecting growing public awareness about this compound. The global market for Senna-based products continues to expand, driven by increasing demand for gentle digestive aids and natural wellness solutions.

Pharmaceutical applications of Sennidin B primarily focus on its use as a stimulant laxative. Clinical studies have demonstrated its effectiveness in treating occasional constipation by increasing intestinal motility and fluid secretion. Unlike harsh chemical laxatives, Sennidin B offers a more natural approach to digestive health, making it popular among health-conscious consumers. Researchers are also investigating potential applications in colon cleansing preparations and pre-operative bowel evacuation protocols.

The mechanism of action for Sennidin B involves interaction with the colonic epithelial cells and enteric nervous system. After oral administration, gut bacteria convert sennosides into the active Sennidin B form, which then stimulates peristalsis and inhibits water absorption in the large intestine. This dual action explains why many users report "Sennidin B works faster" compared to bulk-forming laxatives, typically producing effects within 6-12 hours.

Quality control of Sennidin B products involves sophisticated analytical techniques such as HPLC quantification and spectroscopic identification. Manufacturers must carefully standardize extracts to ensure consistent Sennidin B content, as potency can vary significantly between plant sources and extraction methods. Current market trends show increasing demand for standardized Senna extracts with guaranteed Sennidin B percentages, particularly in the dietary supplement industry.

Safety considerations for Sennidin B include proper dosage guidelines and duration of use recommendations. While generally considered safe for short-term use, healthcare professionals caution against prolonged consumption without medical supervision. Common search queries like "Sennidin B side effects" and "Sennidin B long-term use" indicate consumer awareness of these considerations. Current research focuses on optimizing Sennidin B formulations to maximize benefits while minimizing potential adverse effects.

The global market for Sennidin B-containing products shows steady growth, particularly in North America and Europe where natural digestive health products are increasingly popular. Industry analysts project continued expansion as consumers shift toward plant-based medicine and away from synthetic alternatives. Emerging applications in veterinary medicine and functional foods represent new opportunities for Sennidin B manufacturers and suppliers.

Recent scientific investigations have explored potential new applications for Sennidin B beyond its traditional use. Preliminary studies suggest possible roles in gut microbiome modulation and metabolic health, though more research is needed. These developments have sparked increased interest in "Sennidin B research updates" among both scientific communities and health enthusiasts.

Environmental and sustainability factors are becoming increasingly important in the Sennidin B supply chain. Responsible cultivation practices for Senna plants, ethical sourcing, and eco-friendly extraction methods are now major considerations for manufacturers responding to consumer demand for sustainable herbal products. These trends align with broader movements toward green chemistry and environmentally conscious healthcare.

For researchers and product developers working with Sennidin B, understanding its stability profile is crucial. The compound may degrade under certain conditions of light, heat, or pH, requiring appropriate formulation strategies. Modern analytical techniques allow for precise monitoring of Sennidin B degradation products, ensuring product quality throughout the shelf life.

As consumer education about natural active compounds improves, demand for transparent labeling of Sennidin B content in products continues to grow. Many users now specifically search for products with "verified Sennidin B levels" or "clinically studied Sennidin B doses," reflecting more sophisticated purchasing behaviors in the natural health products market.

The future of Sennidin B research appears promising, with ongoing studies investigating its potential synergistic effects with other botanical compounds and novel delivery systems to enhance bioavailability. As scientific understanding of gut health advances, Sennidin B may find applications in emerging areas of digestive wellness and microbiome science.